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Compound of Interest

Compound Name: Mal-amido-PEG7-acid

Cat. No.: B608816

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Mal-amido-PEG7-acid. The
following procedures for handling, storage, and disposal are based on available data for similar
PEGylated compounds and general laboratory safety principles.

Chemical Identifier:

Property Value

Chemical Name Mal-amido-PEG7-acid

Mal-NH-PEG7-COOH; Maleimide-NH-PEG7-
Synonyms

CH2CH2COOH
CAS Number 2112731-42-5[1][2]
Molecular Formula C24H40N2012[1][2]
Molecular Weight 548.59 g/mol [1]

Personal Protective Equipment (PPE)

A cautious approach is recommended when handling Mal-amido-PEG7-acid, as it may cause
skin, eye, and respiratory irritation. The following table summarizes the recommended personal
protective equipment.
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PPE Category Specific Recommendations

Wear protective gloves (e.g., nitrile or

neoprene). Gloves must be inspected prior to
Hand Protection use and disposed of after use in accordance

with applicable laws and good laboratory

practices.[3]

Use safety glasses with side-shields or chemical
splash goggles that meet appropriate
government standards (e.g., ANSI Z.87.1, EN
166).[3][4] A face shield may be required for
large quantities or when there is a splash
hazard.[4]

Eye/Face Protection

Wear a lab coat or a disposable gown.[5] For
) ] hazardous drug compounding, a long-sleeved,
Skin and Body Protection ) ]
seamless gown that closes in the back is

recommended.[6]

Use only in a well-ventilated area.[7] If
Respiratory Protection engineering controls are not sufficient, a

respirator may be required.[4]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Mal-amido-PEG7-acid and
ensure laboratory safety.

» Handling: Handle in accordance with good industrial hygiene and safety practices.[8] Avoid
breathing dust, fumes, gas, mist, vapors, or spray.[8] Do not eat, drink, or smoke when using
this product. Wash hands thoroughly after handling.[7][8]

o Storage: Store in a dry, dark place. For short-term storage (days to weeks), maintain at O -
4°C. For long-term storage (months to years), store at -20°C.[1] Keep the container tightly
closed in a well-ventilated place.[8]

Disposal Plan
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The disposal of Mal-amido-PEG7-acid should be managed by a licensed disposal company in
accordance with local, regional, and national regulations. This chemical should not be released
into the environment.[7]

o Unused Product: Keep the product in its original, tightly sealed container for disposal.[7]

o Spills: In case of a minor spill, contain the material immediately. Use an inert absorbent
material like sand, earth, or vermiculite to clean up the spill.[7] Collect the absorbed material
into a suitable, labeled container for waste disposal.[7]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[7]

Experimental Protocols

Mal-amido-PEG7-acid is a bifunctional linker commonly used in bioconjugation and drug
development.[7] The maleimide group reacts with a thiol group, while the carboxylic acid can
react with primary amine groups in the presence of activators like EDC or DCC to form a stable
amide bond.[1]

General Workflow for Hydrogel Functionalization:
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General Experimental Workflow for Hydrogel Functionalization
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Caption: General experimental workflow for the functionalization of hydrogels using Mal-
amido-PEG7-acid.

Spill Response Plan

Immediate and appropriate response to a chemical spill is critical to prevent exposure and
environmental contamination.
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Chemical Spill Response Workflow

~

4 Initial Assessment

Spill Occurs

Assess Spill Size
and Immediate Risk

\§ T
Aajor Spil‘

Respor#e Actions A

Evacuate Area

(if necessary) M

=]

or Spill

Notify Supervisor and
Safety Officer

Don Appropriate PPE

Contain the Spill with
Inert Absorbent Material

N J

Cleanup arv d Disposal

Collect Absorbed Material
into a Labeled Waste Container

\ 4

[Decontaminate the Spill Aree)

Y

Dispose of Waste Through
a Licensed Disposal Company

Follow-up
\

Document the Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill of Mal-amido-PEG7-acid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b608816?utm_src=pdf-body-img
https://www.benchchem.com/product/b608816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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